Cas no 946351-63-9 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide
• CAS No: 946351-63-9
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 5517214
• Update Time: 2025-06-10

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-4-propan-2-yloxybenzamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide

• InChI Key： GMXPNEFUCIXOEP-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(CC)(=O)=O)(=O)C1=CC=C(OC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide

Professional Introduction to N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide (CAS No. 946351-63-9)

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 946351-63-9, represents a convergence of advanced structural motifs and functional groups that make it a promising candidate for further exploration in medicinal chemistry. The presence of both the tetrahydroquinoline and benzamide moieties in its molecular framework suggests potential applications in the development of novel therapeutic agents targeting various biological pathways.

The molecular structure of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide is characterized by a complex arrangement of atoms that includes a sulfonyl group, an ethyl chain, and a propan-2-yloxy substituent. These functional elements contribute to the compound's overall reactivity and biological activity. The tetrahydroquinoline core is particularly noteworthy, as it is a known scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the tetrahydroquinoline derivatives as potent inhibitors of various kinases and other enzymes involved in cancer metabolism.

In the context of contemporary pharmaceutical research, the benzamide moiety in N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide adds another layer of functionality that can be exploited for drug design. Benzamides are frequently incorporated into pharmacophores due to their ability to modulate protein-protein interactions and enzyme activity. For instance, they have been extensively studied as inhibitors of matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation and inflammation. The combination of these structural features in our compound suggests potential therapeutic benefits in conditions where modulation of these pathways is desired.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide. Molecular docking studies have been employed to evaluate its binding affinity to various target proteins. These simulations have indicated that the compound may exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The sulfonyl group and the tetrahydroquinoline ring are particularly important for stabilizing interactions with these targets.

The synthesis of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as sulfonylation, alkylation, and cyclization reactions. Each step must be carefully optimized to ensure high yield and purity. The use of advanced catalytic systems has allowed for more efficient synthetic routes, reducing both reaction times and waste generation. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The potential applications of this compound extend beyond its inhibitory properties. Its structural complexity suggests that it may serve as a lead molecule for further derivatization to enhance its pharmacological profile. By modifying substituents such as the propan-2-yloxy group or exploring different tetrahydroquinoline derivatives, researchers can fine-tune its biological activity. This flexibility makes N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide an invaluable asset in drug discovery programs.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-4-(propan-2-yloxy)benzamide (CAS No. 946351-63-9) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for further investigation into various therapeutic areas. As computational methods and synthetic techniques continue to evolve, the exploration of such molecules will undoubtedly yield new insights into drug development strategies.